Cas no 1435-44-5 (1-Chloro-2,4-difluorobenzene)
1-Chloro-2,4-difluorobenzene is a halogenated aromatic compound with the molecular formula C₆H₃ClF₂. It is a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine and fluorine substituents on the benzene ring enhances its reactivity, making it valuable for nucleophilic aromatic substitution and cross-coupling reactions. Its stable structure and selective functionalization potential allow for precise modifications in complex molecular frameworks. The compound is typically a colorless to pale-yellow liquid with moderate volatility. Due to its well-defined reactivity profile, it is widely used in research and industrial applications requiring regioselective aromatic derivatization. Proper handling is advised due to its potential toxicity and flammability.
1-Chloro-2,4-difluorobenzene structure
Product Name:1-Chloro-2,4-difluorobenzene
CAS No:1435-44-5
MF:C6H3ClF2
MW:148.537827730179
MDL:MFCD00042569
CID:83666
PubChem ID:87559435
Update Time:2025-05-27
1-Chloro-2,4-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-2,4-difluorobenzene
- Benzene,1-chloro-2,4-difluoro-
- 2,4-DIFLUOROCHLOROBENZENE
- 2,4-Diflurochlorobenzene
- 2,4-Difluorchlorbenzol
- 2,4-Difluorophenyl chloride
- NSC 10254
- 2,4-difluoro-dichlorobenzene
- 1-Chloro-2,4-difluorobenzene98%
- 1-Chloro-2,4-difluorobenzene 98%
- 1-CHLORO-2,4-DIFLUOROBENZENE / 2,4-DIFLUOROCHLOROBENZENE
- 1-chloro-2,4-difluoro-benzene
- Benzene, 1-chloro-2,4-difluoro-
- AJCSNHQKXUSMMY-UHFFFAOYSA-N
- NSC10254
- PubChem3415
- 2,4-di-fluorochlorobenzene
- 1chloro-2,4-difluorobenzene
- KSC493A1H
- NS00120104
- FT-0610098
- DTXSID10162441
- NSC-10254
- AM61329
- MFCD00042569
- SCHEMBL168149
- EN300-115836
- AS-45893
- AKOS006222508
- CS-0110151
- 1-Chloro-2,4-difluorobenzene, 98%
- AC-14080
- CK2366
- A808083
- 1435-44-5
- C1830
- DTXCID5084932
- DB-019939
-
- MDL： MFCD00042569
- Inchi： 1S/C6H3ClF2/c7-5-2-1-4(8)3-6(5)9/h1-3H
- InChI Key： AJCSNHQKXUSMMY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)F
- BRN： 2081077
Computed Properties
- Exact Mass: 147.98900
- Monoisotopic Mass: 147.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.353 g/mL at 25 °C(lit.)
- Melting Point: -26°C(lit.)
- Boiling Point: 127°C(lit.)
- Flash Point: Fahrenheit: 91.4 ° f
Celsius: 33 ° c - Refractive Index: n20/D 1.475(lit.)
- PSA: 0.00000
- LogP: 2.61820
- Solubility: Not determined
1-Chloro-2,4-difluorobenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226-H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：2
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16-S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10
- Packing Group：III
- Hazard Level：3
- HazardClass：3
- PackingGroup：III
- Storage Condition：Flammable area
1-Chloro-2,4-difluorobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Chloro-2,4-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004394-1g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004394-25g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | 98% | 25g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 004394-100g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | 98% | 100g |
￡38.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-100g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 100g |
¥218.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-10g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 10g |
¥61.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-250g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 250g |
¥445.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-25G |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 25g |
¥85.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-50g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 50g |
¥136.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C154104-5g |
1-Chloro-2,4-difluorobenzene |
1435-44-5 | >98.0%(GC) | 5g |
¥34.90 | 2023-09-03 | |
| Alichem | A013026171-250mg |
2,4-Difluorochlorobenzene |
1435-44-5 | 97% | 250mg |
470.40 USD | 2021-06-22 |
1-Chloro-2,4-difluorobenzene Related Literature
-
Nouria Laidaoui,Mian He,Douniazad El Abed,Jean-Fran?ois Soulé,Henri Doucet RSC Adv. 2016 6 62866
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